Cas no 1804239-70-0 (Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate
• CAS No: 1804239-70-0
• MF: C₁₃H₁₃ClF₂O₃
• MW: 290.690330266953
• CID: 4955621
• Update Time: 2025-10-28

Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate

• Inchi： 1S/C13H13ClF2O3/c1-2-19-13(18)9-4-3-8(11(17)5-6-14)7-10(9)12(15)16/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： BREAKJZFJWWLIN-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(=O)OCC)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate

Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1804239-70-0): An Overview of Its Structure, Synthesis, and Applications

Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1804239-70-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a chloropropanoyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate is C₁₅H₁₃ClF₂O₃, and its molecular weight is approximately 315.71 g/mol. The compound's structure consists of a benzene ring substituted with a difluoromethyl group at the 2-position and an ethyl ester group at the 4-position, which is further substituted with a chloropropanoyl moiety. This intricate structure imparts unique chemical properties that make it suitable for a wide range of applications.

In terms of synthesis, Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate can be prepared through several methods. One common approach involves the reaction of 2-difluoromethylbenzoic acid with ethyl chloroformate, followed by the addition of 3-chloropropanoyl chloride. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition metal catalysts and microwave-assisted synthesis techniques.

The physical properties of Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate are also noteworthy. It is typically a solid at room temperature with a melting point ranging from 65°C to 70°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. Its stability under various conditions has been extensively studied, and it has been found to be stable under standard storage conditions.

In the realm of medicinal chemistry, Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate has shown promise as an intermediate in the synthesis of potential therapeutic agents. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug molecules, while the chloropropanoyl moiety can impart specific biological activities. For instance, recent studies have explored its use in the development of anti-inflammatory drugs and antiviral agents.

One notable application of Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate is in the field of cancer research. Researchers have investigated its potential as a prodrug for targeted drug delivery systems. The compound's ability to undergo selective cleavage under specific physiological conditions allows it to release active drug molecules at the desired site, thereby minimizing systemic side effects. This approach has shown promising results in preclinical studies, with several compounds derived from this intermediate demonstrating potent anticancer activity against various tumor cell lines.

Beyond its pharmaceutical applications, Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate has also found use in other areas of chemical research. For example, it serves as a valuable building block in the synthesis of agrochemicals, particularly herbicides and fungicides. The unique combination of functional groups within its structure makes it an attractive candidate for developing new compounds with enhanced efficacy and reduced environmental impact.

The environmental impact of Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate has been a subject of increasing interest. Studies have shown that proper disposal and handling practices can minimize its potential environmental footprint. Additionally, efforts are underway to develop more sustainable synthetic routes that reduce waste generation and energy consumption during production.

In conclusion, Ethyl 4-(3-chloropropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1804239-70-0) is a multifaceted compound with significant potential in various fields of chemical research and development. Its unique structural features and versatile applications make it an important intermediate in the synthesis of bioactive molecules, therapeutic agents, and agrochemicals. As research continues to advance, it is likely that new applications and insights into its properties will emerge, further solidifying its importance in the scientific community.